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Compound of Interest

2-Chloro-5-methylpyridine-3,4-
Compound Name:
diamine

Cat. No.: B107901

An In-depth Technical Guide to 2-Chloro-5-
methylpyridine-3,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-methylpyridine-3,4-diamine is a substituted pyridine derivative with potential
applications in medicinal chemistry and materials science. Its structure, featuring a chlorinated
pyridine ring with adjacent amine functionalities, makes it a versatile building block for the
synthesis of more complex heterocyclic systems. This guide provides a comprehensive
overview of its molecular structure, formula, and key chemical data. Due to the limited
availability of published experimental data for this specific compound, a plausible synthetic
protocol is proposed based on established chemical transformations of analogous pyridine
derivatives.

Molecular Structure and Formula

The molecular structure of 2-Chloro-5-methylpyridine-3,4-diamine consists of a pyridine ring
substituted with a chlorine atom at the 2-position, a methyl group at the 5-position, and two
amino groups at the 3 and 4-positions.

Molecular Formula: CeHsCIN3[1]
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Molecular Weight: 157.6 g/mol [1]

CAS Number: 18232-91-2

Structural Representation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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